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Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of specialized chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for 4-Methylcatechol-d3, including detailed
operational and disposal protocols to foster a secure laboratory environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Methylcatechol-d3 is presented
below.
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Property Value

Molecular Formula C7HsD302[1]

Molecular Weight 127.16 g/mol [1][2]

CAS Number 83719-41-9[1][3]

Appearance White or light brown solid[4]
Melting Point 62 - 69 °C (143.6 - 156.2 °F)[5]
Boiling Point 251 °C (483.8 °F)[5]

Flash Point 140 °C (284 °F)[5]

Soluble in water.[5] Also soluble in organic
Solubility solvents like ethanol, DMSO, and
dimethylformamide.[6]

Hazard Identification and Personal Protective Equipment
(PPE)

4-Methylcatechol-d3 is considered a hazardous substance.[7] It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[3][8] It is harmful if swallowed or in
contact with skin.[9]

Personal Protective Equipment (PPE) is mandatory when handling this compound.
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PPE Category

Recommended Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile gloves provide good
short-term protection.[10]
Always inspect gloves before
use.[10]

Eye Protection

Safety goggles or glasses

Must meet ANSI Z.87.1
standard.[10] Should have side
shields.[11]

Skin and Body Protection

Laboratory coat

A Nomex® lab coat over cotton
clothing is recommended.[10]
Ensure it is buttoned and fits

properly.[10]

Respiratory Protection

NIOSH/MSHA or EN 149

approved respirator

Required if exposure limits are
exceeded or if irritation occurs.
[9] Use in a well-ventilated
area or fume hood is essential.
[12][13]

Operational Protocol for Safe Handling

This step-by-step guide outlines the procedural workflow for the safe handling of 4-

Methylcatechol-d3 in a laboratory setting.

Preparation and Engineering Controls

» Ventilation: Always handle 4-Methylcatechol-d3 in a certified chemical fume hood to

minimize inhalation exposure.[14]

» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[9]

 Inert Atmosphere: For hygroscopic deuterated compounds, handling under an inert

atmosphere (e.g., nitrogen or argon) is crucial to prevent isotopic dilution from atmospheric

moisture.[14]
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Donning Personal Protective Equipment (PPE)

o Before handling the compound, put on all required PPE as detailed in the table above.

Weighing and Solution Preparation

» Weighing: If weighing the solid form, do so within the chemical fume hood. Use a dedicated
spatula and weighing paper.

 Dissolving: To prepare a stock solution, dissolve the solid 4-Methylcatechol-d3 in an
appropriate solvent of choice, purged with an inert gas.[6]

o Solvent Choice: 4-Methylcatechol is soluble in ethanol, DMSO, and dimethylformamide.[6]
For agueous solutions, it is soluble in PBS (pH 7.2) at approximately 5 mg/ml, but these
solutions are not recommended for storage for more than one day.[6]

Experimental Use

o Perform all experimental procedures involving 4-Methylcatechol-d3 within the chemical
fume hood.

¢ Avoid all personal contact, including inhalation and contact with skin and eyes.[7][12]

e Do not eat, drink, or smoke in the handling area.[12]

Post-Handling and Decontamination

e Hand Washing: After handling, wash hands thoroughly with soap and water.[12]
o Work Area Decontamination: Clean the work area and any contaminated equipment.

e Clothing: Contaminated work clothes should be laundered separately before reuse.[12]

Disposal Plan

Proper disposal of 4-Methylcatechol-d3 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection
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e Hazardous Waste: Deuterated waste, including 4-Methylcatechol-d3, should be treated as
hazardous chemical waste.[14]

o Separate Containers: Collect all waste containing 4-Methylcatechol-d3 in a dedicated,
clearly labeled, and sealed container.[15] Do not mix with other waste streams.[15] It is
important to segregate different types of deuterated waste (e.g., chlorinated vs. non-
chlorinated solvents) into separate, clearly labeled waste containers.[14]

Container Disposal

o Empty Containers: Empty containers that held 4-Methylcatechol-d3 may retain residual
product.[7]

o Triple Rinsing: Triple-rinse empty containers with an appropriate solvent.[14]
» Rinsate Collection: The rinsate should be collected and disposed of as hazardous waste.[14]

o Final Disposal: After triple-rinsing and defacing the original label, the container can be
disposed of as regular laboratory waste.[14]

Institutional Guidelines

» All waste disposal must adhere to institutional, local, and national regulations.[14]

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.[14]

Workflow and Logic Diagrams

To visually represent the handling and decision-making processes, the following diagrams have
been created using the DOT language.
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Caption: Workflow for handling 4-Methylcatechol-d3.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12398623?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

~_ |

Small & Containgd Large or Uncontained

-

Absorb with inert material Evacuate Area

Place in labeled container Alert Emergency Services

Decontaminate area Follow EHS instructions

Click to download full resolution via product page

Caption: Spill response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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